Cas no 2138026-16-9 (4-chloro-1-(propan-2-yl)-1H-imidazo4,5-dpyridazine)

• Product Name: 4-chloro-1-(propan-2-yl)-1H-imidazo4,5-dpyridazine
• CAS No: 2138026-16-9
• MF: C₈H₉ClN₄
• MW: 196.63685965538
• CID: 6246062
• PubChem ID: 165796304
• Update Time: 2025-11-07

4-chloro-1-(propan-2-yl)-1H-imidazo4,5-dpyridazine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-1-(propan-2-yl)-1H-imidazo4,5-dpyridazine
• 2138026-16-9
• EN300-1074653
• 4-chloro-1-(propan-2-yl)-1H-imidazo[4,5-d]pyridazine

• Inchi： 1S/C8H9ClN4/c1-5(2)13-4-10-7-6(13)3-11-12-8(7)9/h3-5H,1-2H3
• InChI Key： ILFLEFQSVRSQNY-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C=NN=1)N(C=N2)C(C)C

Computed Properties

• Exact Mass: 196.0515740g/mol
• Monoisotopic Mass: 196.0515740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 43.6Ų

Additional information on 4-chloro-1-(propan-2-yl)-1H-imidazo4,5-dpyridazine

Chemical Profile of 4-chloro-1-(propan-2-yl)-1H-imidazo[4,5-d]pyridazine (CAS No. 2138026-16-9)

4-chloro-1-(propan-2-yl)-1H-imidazo[4,5-d]pyridazine, identified by its Chemical Abstracts Service (CAS) number 2138026-16-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural framework and potential biological activities. This compound belongs to the imidazopyridazine class, a scaffold that has been extensively explored for its pharmacological properties. The presence of both chloro and propyl substituents in its molecular structure contributes to its distinct chemical reactivity and binding characteristics, making it a promising candidate for further investigation in drug discovery.

The structural composition of 4-chloro-1-(propan-2-yl)-1H-imidazo[4,5-d]pyridazine consists of an imidazole ring fused with a pyridazine moiety, which is further functionalized with a chloro group at the 4-position and a propyl group at the 1-position. This specific arrangement of functional groups enhances the compound's ability to interact with biological targets, particularly enzymes and receptors involved in various disease pathways. The imidazopyridazine core is known for its stability and versatility in medicinal chemistry, allowing for modifications that can fine-tune its pharmacokinetic and pharmacodynamic properties.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic applications. Among these, imidazopyridazines have emerged as a privileged scaffold due to their ability to modulate multiple biological targets. Studies have demonstrated that derivatives of imidazopyridazines exhibit diverse pharmacological effects, including anti-inflammatory, antiviral, anticancer, and antimicrobial activities. The compound 4-chloro-1-(propan-2-yl)-1H-imidazo[4,5-d]pyridazine is no exception and has been investigated for its potential role in addressing unmet medical needs.

One of the most compelling aspects of 4-chloro-1-(propan-2-yl)-1H-imidazo[4,5-d]pyridazine is its interaction with key biological pathways. Research indicates that this compound can modulate enzymes such as kinases and phosphodiesterases, which are central to numerous cellular processes. For instance, studies have shown that imidazopyridazine derivatives can inhibit the activity of Janus kinases (JAKs), which are overexpressed in various inflammatory conditions. By targeting these enzymes, 4-chloro-1-(propan-2-yl)-1H-imidazo[4,5-d]pyridazine may offer a novel approach to managing chronic inflammatory diseases.

Additionally, the compound has shown promise in preclinical models as an antimicrobial agent. The unique structural features of 4-chloro-1-(propan-2-yl)-1H-imidazo[4,5-d]pyridazine allow it to disrupt bacterial cell wall synthesis and inhibit essential metabolic pathways. This makes it particularly interesting in the context of combating antibiotic-resistant strains, which pose a significant global health challenge. The propyl group at the 1-position enhances solubility and bioavailability, while the chloro group at the 4-position contributes to binding affinity and selectivity.

The synthesis of 4-chloro-1-(propan-2-yl)-1H-imidazo[4,5-d]pyridazine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the formation of the imidazole ring followed by fusion with the pyridazine moiety. Subsequent functionalization with the chloro and propyl groups is achieved through nucleophilic substitution and alkylation reactions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to improve efficiency and minimize byproduct formation.

In terms of pharmacokinetics, 4-chloro-1-(propan-2-yl)-1H-imidazo[4,5-d]pyridazine exhibits favorable properties that make it suitable for further development into a drug candidate. Studies have indicated good oral bioavailability and moderate metabolic stability in vitro. However, further investigation is needed to understand its disposition in vivo and identify potential metabolic pathways that may lead to degradation or activation. These insights are crucial for optimizing dosing regimens and minimizing side effects.

The potential therapeutic applications of 4-chloro-1-(propan-2-yl)-1H-imidazo[4,5-d]pyridazine are vast. Beyond its antimicrobial and anti-inflammatory properties, research suggests that this compound may also have utility in treating neurological disorders. The ability of imidazopyridazines to cross the blood-brain barrier makes them attractive candidates for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease. Preclinical studies have shown that certain derivatives can modulate neurotransmitter release and protect against neurodegeneration.

Another area of interest is the use of 4-chloro-1-(propan-2-yl)-1H-imidazo[4,5-d]pyridazine in oncology research. Cancer cells often exhibit altered signaling pathways that drive uncontrolled growth and proliferation. By targeting these pathways with small molecule inhibitors like 4-chloro-1-(propan-2-yl)-1H-imidazo[4,5-d]pyridazine, researchers aim to develop more effective cancer therapies with improved patient outcomes. Early studies have indicated that this compound can inhibit the growth of various cancer cell lines by disrupting key signaling cascades involved in cell survival and motility.

The development of 4-chloro-1-(propan-2-y l)-1H-imidazo[4 ,5 -d ] py rid az ine into a clinical candidate involves rigorous testing to assess safety and efficacy. Phase I clinical trials are designed to evaluate tolerability, determine appropriate dosing ranges ,and identify any adverse effects .Subsequent phases will build upon these findings to assess therapeutic benefit across different patient populations .The collaboration between academic researchers ,pharmaceutical companies ,and regulatory agencies will be essential in advancing this compound through the drug development pipeline.

In conclusion, 4 -chlor o - 1 - ( pro pan - 2 - yl ) - 1 H - im id az o [ 4 , 5 - d ] py rid az ine ( CAS No . 2138026 -16 -9 ) represents a promising lead compound with diverse therapeutic potential . Its unique structural features , coupled with preclinical evidence supporting its biological activity , make it an attractive candidate for further investigation . As research continues to uncover new applications for heterocyclic compounds like imidazopyridazines , compounds such as this one hold great promise for addressing some of today's most pressing medical challenges . p >